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Introduction

Cesium carbonate (Cs2CO:s) is an inorganic compound that has established itself as a
versatile and indispensable reagent in modern chemical synthesis and materials science.[1] It
is a white, crystalline, hygroscopic solid known for its high solubility in polar solvents and its
strong basicity.[2][3] This combination of properties makes it a superior alternative to other
common inorganic bases, such as potassium carbonate or sodium carbonate, in a wide range
of chemical transformations.[4][5] Its applications are extensive, spanning from being a crucial
base in metal-catalyzed cross-coupling reactions to facilitating the synthesis of complex
pharmaceutical intermediates and enhancing the efficiency of advanced materials like solar
cells.[5][6] This guide provides a comprehensive overview of its chemical and physical
properties, structure, synthesis protocols, and key applications.

Chemical Formula and Structure

The chemical formula for cesium carbonate is Cs2COs.[2] It consists of two cesium cations
(Cs*) and one carbonate anion (COs327).[7] The compound has a molecular weight of 325.82
g/mol .[3][4]

Structurally, cesium carbonate crystallizes in the monoclinic crystal system.[8] The carbonate
ions are planar, and the cesium ions are coordinated to the oxygen atoms of the carbonate
groups. This arrangement results in a stable crystalline lattice.[7]
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Physicochemical Properties

Cesium carbonate's utility is largely dictated by its distinct physical and chemical properties. A
key advantage is its significantly higher solubility in organic solvents compared to other alkali
metal carbonates like Na2COs and K2COs.[2][4] This enhanced solubility allows it to be used
effectively in a broader range of reaction conditions. It is stable under normal conditions but is
very deliguescent, meaning it readily absorbs moisture from the air.[7][9]

Table 1: General and Physical Properties of Cesium Carbonate

Property Value

IUPAC Name Dicesium carbonate[10]

CAS Number 534-17-8[4]

Molecular Formula Cs2C0s[2][3][4]

Molar Mass 325.82 g/mol [3][4]

Appearance White crystalline solid/powder[2][4]

Density 4.072 g/cm?3[2]

Melting Point 610 °C (1,130 °F; 883 K) (decomposes)[2][4]
Magnetic Susceptibility (x) -103.6-10-% cm3/mol[2]

Table 2: Solubility of Cesium Carbonate in Various Solvents

Solvent Solubility (g/L) Temperature (°C)
Water 2605 15[2]

Ethanol 110 [2]
Dimethylformamide (DMF) 119.6 [2]

Dimethyl Sulfoxide (DMSO) 361.7 [2]

Sulfolane 394.2 [2]
N-Methylpyrrolidone 723.3 [2]
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Table 3: Crystal Structure and Lattice Parameters

Parameter Value
Crystal System Monoclinic[8]
Lattice Parameter 'a' 10.601 A[8]
Lattice Parameter 'b' 6.263 A[8]
Lattice Parameter 'c' 8.093 A[8]

Key Applications in Research and Development

Cesium carbonate is a preferred base in a multitude of organic reactions due to its strong
basicity and high solubility.[3] Its "soft" cesium cation can also influence reaction pathways and
selectivity.[11]

Metal-Catalyzed Cross-Coupling Reactions

Cesium carbonate is a cornerstone in many pivotal carbon-carbon bond-forming reactions,
which are fundamental to pharmaceutical and materials synthesis.[5] It is particularly effective
in Suzuki, Heck, and Sonogashira coupling reactions.[5][6] In Suzuki reactions, the reactivity
order of alkali carbonates often follows Cs2COs > K2COs > Na2COs > Li2COs.[12]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://legacy.materialsproject.org/materials/mp-616458/
https://legacy.materialsproject.org/materials/mp-616458/
https://legacy.materialsproject.org/materials/mp-616458/
https://legacy.materialsproject.org/materials/mp-616458/
https://www.benchchem.com/product/b044355?utm_src=pdf-body
https://www.ketonepharma.com/product/cesium-carbonate/
https://www.chemicalbook.com/article/application-and-property-of-cesium-carbonate.htm
https://www.benchchem.com/product/b044355?utm_src=pdf-body
https://www.nbinno.com/article/metal-catalysts/the-role-of-cesium-carbonate-in-modern-organic-synthesis-ag
https://www.nbinno.com/article/metal-catalysts/the-role-of-cesium-carbonate-in-modern-organic-synthesis-ag
https://www.nbinno.com/chemical-catalysts/cesium-carbonate-properties-applications-and-synthesis-in-advanced-materials-xi
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3274457.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Aryl/Vinyl Halide
(R-X)

Organoboron Compound

(R-B(OR)2) +

Suzuki Coupling CoupI(eRd_FIz;oduct
|

A

Pd Catalyst
(e.g., Pd(PPhs)a4)

_ Activates
Cesium Carbonate Boron Species

(Cs2C053)

Click to download full resolution via product page

Diagram of the Suzuki Coupling Reaction.

N-Alkylation and O-Alkylation Reactions

It is highly efficient for the N-alkylation of a wide range of nitrogen-containing compounds,
including sulfonamides, amines, indoles, and other heterocycles.[2][5] The use of cesium
carbonate in these reactions often results in higher yields and improved selectivity compared
to other bases.[5] Similarly, it is effective for the O-alkylation of phenols and alcohols.[5]

Aerobic Oxidation of Alcohols

In the presence of a gold catalyst (NaJAuCls]), cesium carbonate serves as a very efficient co-
catalyst for the aerobic oxidation of alcohols to aldehydes and ketones at room temperature.[2]
A significant advantage of this system is that when primary alcohols are used, there is no over-
oxidation to form carboxylic acids.[2]

Materials Science and Electronics

Cesium carbonate has found applications in energy conversion technologies.[2] When used
as a thin layer in polymer solar cells, thermal annealing of Cs2COs can enhance power
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conversion efficiency and the operational lifetime of the devices.[2] It is also used in the
fabrication of specialty optical glass and advanced ceramics, where it helps to improve thermal
stability and optical properties.[6]

Experimental Protocols

Detailed methodologies are crucial for reproducibility. The following sections outline protocols
for the synthesis of cesium carbonate and its application in representative organic reactions.

Synthesis of Cesium Carbonate

Cesium carbonate can be synthesized via several routes. A common laboratory and industrial
method involves the reaction of cesium hydroxide with carbon dioxide.[2]

Start: Cesium Hydroxide (CsOH)
Solution

Bubble Carbon Dioxide (COz2)

gas through the solution

Reaction: 2 CsOH + CO2 -
Cs2C0s3 + H20

Crystallize the product from
the agueous solution

End: Pure Cesium Carbonate
(Cs2CO0:s) Crystals

Click to download full resolution via product page
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Workflow for Cesium Carbonate Synthesis.

Another method involves the thermal decomposition of cesium oxalate.[2] Reaction: Cs2C20a4
- Cs2C0s + CO[2]

A more complex industrial process involves extraction from the mineral pollucite.
Protocol: Extraction from Pollucite Ore[13]
Grinding: The pollucite ore is ground using a ball mill to a fine powder (e.g., 120 mesh).[13]

Acidification: The powdered ore is mixed with concentrated hydrochloric acid (e.g., 10
equivalents) and heated in a closed reactor (e.g., 100°C for 2 hours).[13]

Leaching: Water is added to the resulting slurry (e.g., liquid-to-solid ratio of 4:1) and heated
(e.g., 80-100°C for 1 hour) to leach the cesium salts into the aqueous phase.[13]

Precipitation of Impurities: The pH of the solution is adjusted to 10 with sodium hydroxide to
precipitate impurities like aluminum, silicon, and other metals.[13]

Filtration: The mixture is filtered to remove the solid impurities.[13]

Solvent Extraction: The cesium is selectively extracted from the filtrate using a specialized
extractant.[13]

Stripping and Carbonization: The cesium is stripped from the organic phase using carbon
dioxide, which forms a cesium carbonate solution. This solution is further carbonated under
pressure.[13]

Crystallization and Purification: The solution is concentrated to crystallize the cesium
carbonate. The crystals are then isolated, redissolved, and recrystallized to achieve high
purity (e.g., 99.99%).[13]

Drying: The final crystals are dried in an oven to yield the final product.[13]
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Workflow for Cs2C0O3 Extraction from Ore.
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General Protocol for Synthesis of Polyhydroquinoline
Derivatives[14]

This protocol demonstrates the use of cesium carbonate as an efficient catalyst.

Reactant Mixture: A mixture of an arylaldehyde (2 mmol), dimedone (2 mmol), ethyl
acetoacetate (2.5 mmol), and ammonium acetate (3 mmol) is prepared.[14]

o Catalyst Addition: 10 mol% of Cs2COs and a phase transfer catalyst (tetrabutylammonium
bromide, 0.05 g) are added.[14]

e Solvent and Reaction: The components are dissolved in methanol (5 mL) and irradiated with
a 200W tungsten lamp for a specified time.[14]

e Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC).[14]

e Work-up: Upon completion, the reaction mixture is cooled to room temperature and poured
into ice water. The resulting precipitate is filtered to yield the polyhydroquinoline product.[14]

General Protocol for O-Alkylation of a Phenol[4]

» Dissolution: A solution of the starting phenol (1.07 mmol) is prepared in acetone (10 mL).[4]

e Reagent Addition: An alkyl bromide (1.2 mmol) is added, followed by cesium carbonate (3.1
mmol).[4]

e Reaction: The mixture is stirred under appropriate conditions (e.g., temperature, time) until
the reaction is complete.[4]

o Work-up: The reaction is then quenched and worked up using standard extraction and
purification techniques (e.g., chromatography) to isolate the O-alkylated product.[4]

Conclusion

Cesium carbonate is a powerful and enabling reagent for chemists in both academic and
industrial settings. Its unique solubility profile and high basicity allow for efficient and often
highly selective chemical transformations that are challenging with other inorganic bases.[15]
From facilitating the construction of complex molecular architectures essential for drug
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development to enhancing the performance of next-generation materials, the applications of
cesium carbonate continue to expand, solidifying its role as a critical tool in modern science.

[115]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. benthamdirect.com [benthamdirect.com]

. Caesium carbonate - Wikipedia [en.wikipedia.org]

. Cesium Carbonate Supplier India: 5 Essential Benefits & Uses [ketonepharma.com]
. Cesium Carbonate [commonorganicchemistry.com]

. nbinno.com [nbinno.com]

. nbinno.com [nbinno.com]

. Page loading... [wap.guidechem.com]

. mp-616458: Cs2CO3 (monoclinic, P2_1/c, 14) [legacy.materialsproject.org]

°
© 0] ~ » &) EaN w N -

. alfa-chemistry.com [alfa-chemistry.com]

e 10. Cesium carbonate | CCs203 | CID 10796 - PubChem [pubchem.ncbi.nim.nih.gov]
e 11. Application and Property of Cesium carbonate_Chemicalbook [chemicalbook.com]
e 12. Cesium carbonate | 534-17-8 [chemicalbook.com]

e 13. Synthesis of Cesium carbonate_Chemicalbook [chemicalbook.com]

e 14. jocpr.com [jocpr.com]

e 15. scribd.com [scribd.com]

 To cite this document: BenchChem. [Core Topic: Cesium Carbonate Chemical Formula and
Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044355#cesium-carbonate-chemical-formula-and-
structure]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b044355?utm_src=pdf-body
https://www.benthamdirect.com/content/journals/coc/10.2174/0113852728325969240711105055
https://www.nbinno.com/article/metal-catalysts/the-role-of-cesium-carbonate-in-modern-organic-synthesis-ag
https://www.benchchem.com/product/b044355?utm_src=pdf-custom-synthesis
https://www.benthamdirect.com/content/journals/coc/10.2174/0113852728325969240711105055
https://en.wikipedia.org/wiki/Caesium_carbonate
https://www.ketonepharma.com/product/cesium-carbonate/
https://commonorganicchemistry.com/Common_Reagents/Cesium_Carbonate/Cesium_Carbonate.htm
https://www.nbinno.com/article/metal-catalysts/the-role-of-cesium-carbonate-in-modern-organic-synthesis-ag
https://www.nbinno.com/chemical-catalysts/cesium-carbonate-properties-applications-and-synthesis-in-advanced-materials-xi
https://wap.guidechem.com/encyclopedia/cesium-carbonate-dic4840.html
https://legacy.materialsproject.org/materials/mp-616458/
https://www.alfa-chemistry.com/product/cesium-carbonate-cas-534-17-8-496320.html
https://pubchem.ncbi.nlm.nih.gov/compound/cesium%20carbonate
https://www.chemicalbook.com/article/application-and-property-of-cesium-carbonate.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3274457.htm
https://www.chemicalbook.com/Article/Synthesis-of-Cesium-carbonate.htm
https://www.jocpr.com/articles/caesium-carbonate-as-an-efficient-catalyst-for-the-synthesis-polyhydroquinolines-derivatives.pdf
https://www.scribd.com/document/546357737/Cesium-Carbonate
https://www.benchchem.com/product/b044355#cesium-carbonate-chemical-formula-and-structure
https://www.benchchem.com/product/b044355#cesium-carbonate-chemical-formula-and-structure
https://www.benchchem.com/product/b044355#cesium-carbonate-chemical-formula-and-structure
https://www.benchchem.com/product/b044355#cesium-carbonate-chemical-formula-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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